Cas no 2229444-75-9 (1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine
• CAS No: 2229444-75-9
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 6044279
• PubChem ID: 165684976
• Update Time: 2025-06-10

1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine
• EN300-1998229
• 2229444-75-9
• 1-[1-(pyrimidin-5-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C9H13N3/c1-7(10)9(2-3-9)8-4-11-6-12-5-8/h4-7H,2-3,10H2,1H3
• InChI Key： YFNYNFKIOJHHBC-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2=CN=CN=C2)CC1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine

Comprehensive Overview of 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine (CAS No. 2229444-75-9)

The compound 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine (CAS No. 2229444-75-9) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrimidine ring linked to a cyclopropyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as kinases and receptors.

In recent years, the demand for pyrimidine derivatives has surged due to their versatility in medicinal chemistry. The 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine scaffold is often explored for its role in developing novel therapeutics for conditions like cancer, inflammation, and infectious diseases. Its cyclopropyl group enhances metabolic stability, a critical factor in improving drug half-life and efficacy. This aligns with the growing trend of optimizing small molecule drugs for better pharmacokinetic profiles.

From a synthetic chemistry perspective, the preparation of 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine involves multi-step reactions, including cross-coupling and cyclization techniques. Advanced methods such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the industry's need for scalable and cost-effective processes. These innovations are particularly relevant in the context of sustainable chemistry, a hot topic among researchers and manufacturers alike.

The compound's physicochemical properties, such as solubility and lipophilicity, have been extensively studied to ensure compatibility with formulation development. Its logP value and hydrogen bonding capacity make it suitable for oral administration, a preferred route for many therapeutic agents. This is especially important as the pharmaceutical industry shifts toward patient-centric drug design, emphasizing convenience and compliance.

In agrochemical applications, 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine has shown promise as a precursor for crop protection agents. Its structural features contribute to the development of pesticides and herbicides with enhanced selectivity and environmental safety. This aligns with global efforts to reduce the ecological footprint of agricultural practices, a concern frequently highlighted in sustainability reports and regulatory guidelines.

Analytical characterization of CAS No. 2229444-75-9 relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch-to-batch consistency, a critical requirement for regulatory approval. The compound's stability under various storage conditions has also been investigated, providing valuable data for supply chain management and quality control protocols.

As the scientific community continues to explore the potential of 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine, collaborations between academia and industry are expected to accelerate its commercialization. The compound's relevance in precision medicine and green chemistry positions it as a key player in future innovations. With ongoing advancements in computational modeling and high-throughput screening, its applications are likely to expand further.

In summary, 1-1-(pyrimidin-5-yl)cyclopropylethan-1-amine (CAS No. 2229444-75-9) represents a compelling example of how structural complexity can translate into functional diversity. Its role in addressing contemporary challenges in healthcare and agriculture underscores its importance in modern science. For researchers and industry professionals, this compound offers a wealth of opportunities to innovate and optimize.